Cas no 1236260-58-4 (2-Amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride)

• Product Name: 2-Amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride
• CAS No: 1236260-58-4
• MF: C₁₇H₂₇ClN₂O
• MW: 310.862083673477
• CID: 1076585
• PubChem ID: 56831881
• Update Time: 2025-06-08

2-Amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-cyclohexyl-N-ethyl-3-phenylpropanamide hydrochloride
• AKOS015847972
• 2-Amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride
• 1236260-58-4
• 2-amino-N-cyclohexyl-N-ethyl-3-phenylpropanamide;hydrochloride

• MDL： MFCD13562141
• Inchi： 1S/C17H26N2O.ClH/c1-2-19(15-11-7-4-8-12-15)17(20)16(18)13-14-9-5-3-6-10-14;/h3,5-6,9-10,15-16H,2,4,7-8,11-13,18H2,1H3;1H
• InChI Key： LTMBSCUDRCJBNI-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC1C=CC=CC=1)N)N(CC)C1CCCCC1

Computed Properties

• Exact Mass: 310.1811912g/mol
• Monoisotopic Mass: 310.1811912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride

Professional Introduction to 2-Amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride (CAS No: 1236260-58-4)

2-Amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride, with the CAS number 1236260-58-4, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its N-cyclohexyl and N-ethyl substituents, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The< strong>2-amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride molecule is characterized by a phenyl ring at the third position of the propanamide backbone, which is flanked by an amino group at the second position. This specific arrangement of functional groups suggests potential interactions with biological targets, making it a valuable candidate for drug discovery programs. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation and administration in pharmaceutical applications.

In recent years, there has been a growing interest in amide-based compounds due to their ability to modulate various biological pathways. The< strong>N-cyclohexyl substituent, in particular, has been shown to influence the binding affinity and selectivity of amide derivatives towards specific enzymes and receptors. This structural motif is commonly found in bioactive molecules and has been implicated in the development of drugs with improved pharmacokinetic profiles. The< strong>N-ethyl group further contributes to the compound's complexity, potentially affecting its metabolic stability and distribution within the body.

One of the most compelling aspects of 2-amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride is its potential as a lead compound for the development of novel therapeutic agents. Current research in medicinal chemistry has highlighted the importance of designing molecules with optimized pharmacological properties. The phenyl ring in this compound provides a scaffold for further chemical modifications, allowing researchers to fine-tune its biological activity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective drug candidates.

The< strong>3-phenylpropanamide moiety is another key feature that contributes to the compound's pharmacological profile. Amides are known for their ability to interact with various biological targets, including proteases, kinases, and ion channels. The presence of a phenyl ring at the third position introduces additional electronic and steric effects that can modulate these interactions. This has led to the exploration of phenyl-substituted amides as potential inhibitors or modulators of enzyme activity, which is crucial for treating a wide range of diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinities of small molecules like 2-amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride with high accuracy. These tools have been instrumental in guiding the design and optimization of drug candidates by providing insights into their interactions with biological targets. The< strong>N-cyclohexyl and< strong>N-ethyl substituents, in particular, have been scrutinized using these methods to understand their role in determining binding affinity and selectivity.

In addition to its potential as a lead compound, 2-amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride may also serve as a valuable tool for studying amide-based drug design principles. The hydrochloride salt form ensures good solubility, which is essential for both in vitro and in vivo studies. This makes it easier to investigate its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Comprehensive characterization using spectroscopic techniques like NMR spectroscopy and mass spectrometry has provided detailed insights into its molecular structure and purity.

The synthesis of< strong>2-amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate carboxylic acid derivatives and amine sources, followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies on this compound.

The biological activity of 2-amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride has been explored in various preclinical models. Initial studies have shown promising results in modulating enzyme activity relevant to inflammatory pathways. The< strong>N-cyclohexyl substituent appears to enhance binding interactions with target proteins, while the< strong>N-ethyl group influences metabolic stability. These findings suggest that this compound may have therapeutic potential in conditions where inflammatory responses play a significant role.

Ongoing research aims to further elucidate the mechanisms by which this compound exerts its effects on biological systems. Techniques such as X-ray crystallography have been used to determine the three-dimensional structures of protein-ligand complexes involving 2-amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride. These structural insights are crucial for understanding how small molecules interact with biological targets at the atomic level.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The< strong>2-amino-N-cyclohexyl-N-ethyl-3-phenylpropanamidehydrochloride molecule exemplifies how structural modifications can lead to compounds with enhanced therapeutic potential. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for more effective treatments against various diseases.

In conclusion, 2-amino-N-cyclohexyl-N-ethyl-3-phenoxypropanamidehydrochloride (CAS No: 1236260-58) represents a promising candidate for further pharmaceutical development. Its unique structural features make it an attractive starting point for designing novel therapeutic agents with improved efficacy and selectivity. Continued research into its biological activity and mechanisms of action will provide valuable insights into amide-based drug design principles.